N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H20N2O4/c1-12-7-16-9-15(21(25)23-17(16)8-13(12)2)5-6-22-20(24)14-3-4-18-19(10-14)27-11-26-18/h3-4,7-10H,5-6,11H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: ZSIJVCZCRDSWQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol
• CAS No.: 851403-04-8

Description

“N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide” is a chemical compound that belongs to the class of 4-hydroxy-2-quinolones. These compounds are known for their interesting pharmaceutical and biological activities, making them valuable in drug research and development.

Synthesis Analysis

The synthesis of 4-hydroxy-2-quinolones involves various synthetic approaches. For instance, treatment of 4-hydroxy-2 (1 H )-quinolones with bromine in acetic acid or chloroform affords 2-ethyl-1,2-dihydro-oxazolo [3,2- a ]quinolin-5-ones by concomitant cyclization.

Molecular Structure Analysis

The molecular structure of 4-hydroxy-2-quinolones displays different tautomeric forms between the carbonyl groups, CH 2 -3 and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

The chemistry of quinoline-2,4-diones is unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities. They are used in the synthesis of related four-membered to seven-membered heterocycles, most of them showing unique biological activities.

Mechanism of Action

While the specific mechanism of action for “N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide” is not mentioned in the retrieved papers, it’s worth noting that 4-hydroxy-2-quinolones and their derivatives have been used in various medical applications. For example, a quinoline derivative called tacrine was used to treat Alzheimer’s disease for decades.